Cas no 1955530-83-2 (2-(cinnolin-4-yl)acetic acid hydrochloride)

• Product Name: 2-(cinnolin-4-yl)acetic acid hydrochloride
• CAS No: 1955530-83-2
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• MDL: MFCD29034040
• CID: 5172844
• PubChem ID: 122236252
• Update Time: 2026-03-04

2-(cinnolin-4-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Cinnolin-4-ylacetic acid
• 2-(cinnolin-4-yl)acetic acid hydrochloride

• MDL： MFCD29034040
• Inchi： 1S/C10H8N2O2.ClH/c13-10(14)5-7-6-11-12-9-4-2-1-3-8(7)9;/h1-4,6H,5H2,(H,13,14);1H
• InChI Key： HBWXKDRBSOZAMQ-UHFFFAOYSA-N
• SMILES： C(C1=CN=NC2C=CC=CC1=2)C(=O)O.Cl

Additional information on 2-(cinnolin-4-yl)acetic acid hydrochloride

Comprehensive Analysis of 2-(Cinnolin-4-yl)acetic Acid Hydrochloride (CAS No. 1955530-83-2): Properties, Applications, and Research Insights

The compound 2-(cinnolin-4-yl)acetic acid hydrochloride (CAS No. 1955530-83-2) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential biological activities. As a derivative of cinnoline, this molecule combines the aromatic heterocyclic core with an acetic acid moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and bioconjugation reagents, aligning with current trends in targeted therapy development.

Recent literature highlights the growing demand for cinnoline-based compounds in medicinal chemistry, with 1955530-83-2 serving as a key precursor for kinase inhibitor synthesis. The hydrochloride salt form enhances water solubility, addressing a common challenge in drug formulation – a topic frequently searched in pharmacokinetic optimization discussions. Analytical characterization by HPLC and mass spectrometry confirms the high purity (>98%) typically required for research-grade materials, meeting stringent quality standards in preclinical studies.

From a synthetic chemistry perspective, the acetic acid side chain in 2-(cinnolin-4-yl)acetic acid hydrochloride enables diverse amide coupling reactions, a technique widely explored in combinatorial chemistry workflows. This property makes it valuable for creating structure-activity relationship (SAR) libraries, particularly in fragment-based drug design – a hot topic in AI-assisted molecular discovery platforms. The compound's crystallographic data has been instrumental in molecular docking simulations, contributing to virtual screening approaches that reduce experimental costs.

Environmental and safety considerations for handling 1955530-83-2 follow standard laboratory protocols for organic salts, with particular attention to pH adjustment during aqueous workup procedures. Stability studies indicate optimal storage conditions at 2-8°C under inert atmosphere, information crucial for researchers searching for compound storage best practices. The material's spectroscopic properties (including characteristic NMR shifts and IR absorptions) have been thoroughly documented to facilitate compound identification – a common requirement in method validation protocols.

Emerging applications explore the compound's potential in fluorescence labeling technologies, leveraging the cinnoline core's photophysical characteristics. This aligns with increasing interest in bioimaging probes for cellular studies. Additionally, its use in metal-organic frameworks (MOFs) design demonstrates cross-disciplinary utility, addressing search trends related to advanced materials development. Patent analysis reveals growing IP activity around cinnoline derivatives, particularly in oncological targets and inflammatory pathways.

Quality control protocols for 2-(cinnolin-4-yl)acetic acid hydrochloride emphasize residual solvent analysis and counterion quantification, reflecting industry standards for GMP intermediates. The compound's logP and pKa values have been computationally predicted and experimentally verified, providing valuable data for ADMET prediction models – a frequent search topic among computational chemists. Recent scale-up synthesis reports describe optimized routes with improved atom economy, responding to green chemistry initiatives in process chemistry.

The scientific community continues to investigate novel derivatives of 1955530-83-2, particularly focusing on prodrug strategies to enhance bioavailability. This research direction connects with popular searches about drug delivery optimization and formulation science. Cross-referencing with ChEMBL and PubChem databases reveals increasing citation frequency, indicating growing research interest in this chemical space. The compound's structure-property relationships are being systematically explored through high-throughput screening platforms, contributing to cheminformatics datasets.

In analytical applications, 2-(cinnolin-4-yl)acetic acid hydrochloride serves as a chromatographic reference standard for method development, especially in HPLC method validation procedures. Its well-characterized UV-Vis spectrum makes it suitable for spectrophotometric calibration, addressing common laboratory needs. The compound's thermal stability profile has been investigated through DSC analysis, providing crucial data for formulation scientists working on solid dosage forms.

Future research directions may explore the compound's potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies – currently among the most searched topics in drug discovery circles. The cinnoline scaffold's ability to participate in hydrogen bonding networks and π-stacking interactions makes it particularly interesting for protein-ligand interaction studies. Continued investigation of this compound will likely contribute to advancements in precision medicine and personalized therapeutics development.